Cas no 2088929-81-9 (6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-fluoro-7-methoxy-
- 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
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- Inchi: 1S/C9H6FNO4/c1-14-7-3-6-4(2-5(7)10)8(12)15-9(13)11-6/h2-3H,1H3,(H,11,13)
- InChI Key: DKQOXDXHYUHQCT-UHFFFAOYSA-N
- SMILES: N1C2=CC(OC)=C(F)C=C2C(=O)OC1=O
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM419594-1g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95%+ | 1g |
$844 | 2023-03-24 | |
| Enamine | EN300-1692718-0.05g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 0.05g |
$162.0 | 2025-02-19 | |
| Enamine | EN300-1692718-0.1g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 0.1g |
$241.0 | 2025-02-19 | |
| Enamine | EN300-1692718-0.25g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 0.25g |
$347.0 | 2025-02-19 | |
| Enamine | EN300-1692718-0.5g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 0.5g |
$546.0 | 2025-02-19 | |
| Enamine | EN300-1692718-1.0g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 1.0g |
$699.0 | 2025-02-19 | |
| Enamine | EN300-1692718-2.5g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 2.5g |
$1370.0 | 2025-02-19 | |
| Enamine | EN300-1692718-5.0g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 5.0g |
$2028.0 | 2025-02-19 | |
| Enamine | EN300-1692718-10.0g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95.0% | 10.0g |
$3007.0 | 2025-02-19 | |
| Enamine | EN300-1692718-1g |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione |
2088929-81-9 | 95% | 1g |
$699.0 | 2023-09-20 |
6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
Comprehensive Overview of 6-Fluoro-7-Methoxy-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione (CAS No. 2088929-81-9)
The compound 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS No. 2088929-81-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzoxazine core and fluoro-methoxy substitutions, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.
In recent years, the demand for fluorinated heterocycles like 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 2088929-81-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.
One of the most discussed topics in the context of benzoxazine derivatives is their role in addressing drug-resistant infections. With the rise of antimicrobial resistance (AMR), scientists are exploring novel scaffolds, and 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has shown promise in preliminary studies. Its mechanism of action, possibly involving interference with bacterial cell wall synthesis, is a hot area of investigation.
Another key application of this compound lies in agrochemical innovation. The fluoro-methoxy moiety is known to enhance the herbicidal and fungicidal activity of molecules. As sustainable agriculture gains momentum, researchers are leveraging such compounds to develop eco-friendly pesticides with reduced environmental impact. This aligns with global efforts to meet the United Nations' Sustainable Development Goals (SDGs).
From a synthetic chemistry perspective, the preparation of 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves multi-step protocols, often starting from commercially available fluoroanisole derivatives. Optimizing its yield and purity is a common challenge, as highlighted in recent patents and publications. The compound's CAS No. 2088929-81-9 is frequently cited in intellectual property filings, underscoring its industrial significance.
In the realm of material science, benzoxazine-based compounds are being explored for their thermal stability and polymer-forming capabilities. While 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is primarily studied for its biological activities, its potential in creating high-performance resins or coatings cannot be overlooked. This dual applicability makes it a versatile candidate for interdisciplinary research.
Safety and regulatory compliance are critical considerations for handling 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione. Although it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. The compound's CAS No. 2088929-81-9 is often cross-referenced in safety data sheets (SDS) to provide researchers with essential handling guidelines.
Looking ahead, the future of 6-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione appears promising, with ongoing studies exploring its utility in cancer therapeutics and neurodegenerative disease models. Its ability to cross the blood-brain barrier (BBB) is particularly intriguing for CNS drug development. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in innovative research.
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